N-(5-chloropyridin-2-yl)-2-((5-((2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)acetamide

• IUPAC Name: N-(5-chloropyridin-2-yl)-2-[[5-[(2,4-dioxopyrimidin-1-yl)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C14H11ClN6O4S/c15-8-1-2-9(16-5-8)17-11(23)7-26-14-20-19-12(25-14)6-21-4-3-10(22)18-13(21)24/h1-5H,6-7H2,(H,16,17,23)(H,18,22,24)
• InChI Key: QCYQUJVMTCWQGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1Cl)NC(=O)CSC2=NN=C(O2)CN3C=CC(=O)NC3=O
• Molecular Formula: C14H11ClN6O4S
• Molecular Weight: 394.8 g/mol
• CAS No.: 1091393-72-4

Description

N-(5-chloropyridin-2-yl)-2-((5-((2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C14H11ClN6O4S and its molecular weight is 394.79. The purity is usually 95%.
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Scientific Research Applications

NMR Characterization of Oxadiazole Derivatives

Research on similar oxadiazole derivatives has highlighted their chemical structure and properties. For example, a study on a novel oxadiazole derivative containing a benzimidazole moiety utilized NMR techniques to elucidate its structure, demonstrating the utility of these compounds in chemical research and their complex structural features (Li Ying-jun, 2012).

Biological Activity of Oxadiazole and Pyrimidine Derivatives

Compounds containing oxadiazole and pyrimidine rings have been synthesized and evaluated for their biological activities. For instance, derivatives have been shown to possess plant growth-stimulating effects, indicating potential agricultural applications (V. A. Pivazyan et al., 2019). Furthermore, novel heterocyclic compounds derived from these structures have exhibited anti-inflammatory and analgesic activities, suggesting their relevance in drug discovery and pharmaceutical research (A. Abu‐Hashem et al., 2020).

Antimicrobial and Enzyme Inhibition Properties

The synthesis of oxadiazole and acetamide derivatives has also been explored, with some compounds evaluated for their antibacterial and anti-enzymatic potential, showing the significance of such derivatives in developing new antimicrobial agents (K. Nafeesa et al., 2017). Additionally, the biotransformation of related neonicotinoid insecticides by specific bacteria has been studied, providing insights into environmental degradation processes and potential bioremediation strategies (Y. Dai et al., 2010).

Anticancer Activity

Research on structurally related compounds, such as indoline derivatives fused with oxadiazole amine and benzothiazole acetamide, has been conducted to evaluate their anticonvulsant activities, highlighting the potential of these compounds in developing new treatments for neurological disorders (R. Nath et al., 2021).